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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

An In-depth Technical Guide to Calcium Picrate

This guide provides a comprehensive overview of calcium picrate, intended for researchers,
scientists, and professionals in chemical and materials science. It covers the compound's
fundamental properties, detailed synthesis protocols, and analytical methodologies. While the
picrate anion is of interest in various chemical fields, it is crucial to note that calcium picrate is
primarily studied in the context of coordination chemistry and as an energetic material. Its
application in drug development and pharmacology is not well-documented in scientific
literature.

Chemical and Physical Properties

Calcium picrate, also known as calcium bis(2,4,6-trinitrophenolate), is the calcium salt of picric
acid. Its properties are summarized below.
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Property Value Citation(s)
CAS Number 16824-78-5 [1][2][3]
Molecular Formula C12H4CaNeO14 [2]
Molecular Weight 496.27 g/mol [2][3]

Calcium dipicrate, Calcarea
Synonyms : o . [1](2]
picrata, Picric acid calcium salt

Appearance Yellowish crystals [4]

Exists in hydrated forms, with
Hydration stable phase having ~4.8 H20 [4]

molecules

Synthesis and Purification

The most common methods for synthesizing calcium picrate involve the reaction of picric acid
with a suitable calcium base, such as calcium hydroxide or calcium carbonate.[5] The choice of
method affects reaction time, yield, and purity.[5]

Calcium Hydroxide Calcium Carbonate

Parameter Citation(s)
Method Method

Reaction Time ~2 hours 4-6 hours [5]

Yield 85—-90% 75-80% [5]

Purity >98% 95-97% [5]

Optimal Temp. Not specified 40-50°C [5]

The general workflow for synthesis and purification is outlined below.
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Diagram 1: General workflow for the synthesis and purification of calcium picrate.
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The logical relationship between reactants and products in the calcium carbonate method is
illustrated below.

2 Ce6H3N307 CaCoOs
(Picric Acid) (Calcium Carbonate)

Ca(CsHz2N307)2 CO2

(Calcium Picrate) (Carbon Dioxide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CAS number and molecular formula of Calcium
picrate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104147#cas-number-and-molecular-formula-of-
calcium-picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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